Cas no 24437-60-3 (Benzene,1-bromo-3-[(chloromethyl)sulfonyl]-)

• Product Name: Benzene,1-bromo-3-[(chloromethyl)sulfonyl]-
• CAS No: 24437-60-3
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 267774
• PubChem ID: 40989
• Update Time: 2025-04-19

Benzene,1-bromo-3-[(chloromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-[(chloromethyl)sulfonyl]-
• 1-bromo-4-(chloromethylsulfonyl)benzene
• N849B8NVJS
• DTXSID7043906
• 1-Bromo-4-(chloromethanesulfonyl)benzene
• 54091-06-4
• CHLOROMETHYL P-BROMOPHENYL SULFONE
• 1-Bromo-4-[(chloromethyl)sulfonyl]benzene #
• UNII-N849B8NVJS
• 1-bromo-4-chloromethanesulfonylbenzene
• 24437-60-3
• 4-Bromophenylchloromethyl sulfone
• SCHEMBL165340
• UNII-WGD7GS525G
• 4-Bromophenyl chloromethyl sulfone
• AHXUVTKVCMOKIX-UHFFFAOYSA-N
• 1-BROMO-4-((CHLOROMETHYL)SULFONYL)BENZENE
• Benzene, 1-bromo-4-((chloromethyl)sulfonyl)-
• BPCMS
• EN300-332948
• Sulfone, p-bromophenyl chloromethyl
• Q27893409
• Benzene, 1-bromo-4-[(chloromethyl)sulfonyl]-

• Inchi： 1S/C7H6BrClO2S/c8-6-1-3-7(4-2-6)12(10,11)5-9/h1-4H,5H2
• InChI Key： AHXUVTKVCMOKIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCl)(=O)=O

Computed Properties

• Exact Mass: 267.89604
• Monoisotopic Mass: 267.89604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.697
• Boiling Point: 381.5°Cat760mmHg
• Flash Point: 184.5°C